5-(3-Formylphenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(3-Formylphenyl)-2-hydroxypyridine, 95% (5-FPHP, 95%) is a phenolic compound that is widely used in scientific research. It is a derivative of pyridine, a heterocyclic aromatic organic compound. 5-FPHP, 95% is a white powder with a melting point of 131-133°C and is soluble in organic solvents such as ethanol, methanol, and acetone. It is an important intermediate in organic synthesis and is used in various scientific research applications.
Scientific Research Applications
5-FPHP, 95% has several scientific research applications. It is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers, such as polyurethanes, polyamides, and polyesters. Additionally, 5-FPHP, 95% is used in the synthesis of nanomaterials, such as carbon nanotubes, graphene, and nanowires.
Mechanism of Action
The mechanism of action of 5-FPHP, 95% is not well understood. However, it is believed to act as a nucleophile in organic synthesis reactions, forming covalent bonds with electrophilic centers on molecules. It is also believed to act as a catalyst in some reactions, increasing the rate of reaction.
Biochemical and Physiological Effects
5-FPHP, 95% is not known to have any significant biochemical or physiological effects. It is not known to be toxic to humans or animals, and is not thought to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
5-FPHP, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available chemical, and it is relatively stable and easy to store. It is also relatively non-toxic and non-volatile, making it safe to handle in the laboratory. However, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very reactive, making it difficult to use in some reactions.
Future Directions
There are several potential future directions for research involving 5-FPHP, 95%. One potential direction is to further investigate its mechanism of action in order to better understand its role in organic synthesis reactions. Additionally, further research could be conducted to explore its potential applications in nanomaterials synthesis. Finally, further research could be conducted to explore its potential applications in pharmaceutical and agrochemical synthesis.
Synthesis Methods
5-FPHP, 95% is synthesized by a two-step process beginning with the reaction of 3-formylphenol with pyridine in the presence of a base such as sodium hydroxide. The resulting product is then oxidized with hydrogen peroxide to yield 5-FPHP, 95%.
properties
IUPAC Name |
3-(6-oxo-1H-pyridin-3-yl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-8-9-2-1-3-10(6-9)11-4-5-12(15)13-7-11/h1-8H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZPNQINZHJCEAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CNC(=O)C=C2)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00682562 |
Source
|
| Record name | 3-(6-Oxo-1,6-dihydropyridin-3-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00682562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(6-Hydroxypyridin-3-YL)benzaldehyde | |
CAS RN |
1111102-83-0 |
Source
|
| Record name | 3-(1,6-Dihydro-6-oxo-3-pyridinyl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1111102-83-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(6-Oxo-1,6-dihydropyridin-3-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00682562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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